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Compound of Interest

(S)-(Tetrahydrofuran-2-
YL)methanol

Cat. No.: B108370

Compound Name:

In-depth Technical Guide: (S)-(Tetrahydrofuran-
2-YL)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of (S)-(Tetrahydrofuran-2-
YL)methanol, a key chiral building block in organic synthesis.

Chemical Identity and Properties

(S)-(Tetrahydrofuran-2-YL)methanol is an organic compound featuring a tetrahydrofuran ring
substituted at the 2-position with a hydroxymethyl group.[1] The "(S)" designation indicates a
specific stereochemistry at the chiral center, which is crucial for its application in the synthesis
of enantiomerically pure compounds for pharmaceuticals, such as antiviral and anticancer
agents.[2] This colorless liquid serves as a specialty solvent and a vital intermediate in the
production of complex organic molecules and fine chemicals.[1][2]

Quantitative Physicochemical Data

The fundamental molecular properties of (S)-(Tetrahydrofuran-2-YL)methanol are
summarized below.
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Property Value

Molecular Formula CsH1002

Molecular Weight 102.13 g/mol

Density 1.038 g/cm3

Boiling Point 176.8°C at 760 mmHg

[Sources:[2][3][4]]

Structural and Registration Information

For unambiguous identification in research and procurement, the following identifiers are used.

Identifier Type Value

IUPAC Name [(2S)-oxolan-2-yllmethanol

CAS Number 57203-01-7

inchi InChl=1S/C5H1002/c6-4-5-2-1-3-7-5/h5-6H,1-
4H2/t5-/m0/s1

SMILES Ccicc(ocuco

[Sources:[3][4]]

Logical Relationship of Identifiers

The following diagram illustrates the relationship between the common name and its core
molecular identifiers.
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Identifier Relationship for (S)-(Tetrahydrofuran-2-YL)methanol

(S)-(Tetrahydrofuran-2-YL)methanol

is described by \\has a

Molecular Formula Molecular Weight

CsH1002 102.13 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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